Cas no 113681-11-1 ((3S)-3-(hydroxymethyl)cyclopentan-1-one)

(3S)-3-(hydroxymethyl)cyclopentan-1-one Properties

Names and Identifiers

• (S)-3-(Hydroxymethyl)cyclopentanone
• Cyclopentanone,3-(hydroxymethyl)-, (S)-
• 3-(Hydroxymethyl)cyclopentanone
• Cyclopentanone,3-(hydroxymethyl)-, (3S)-
• [ "" ]
• 3-(hydroxymethyl)cyclopentane
• (3S)-3-(hydroxymethyl)cyclopentan-1-one
• Cyclopentanone, 3-(hydroxymethyl)-, (3S)-
• Cyclopentanone, 3-(hydroxymethyl)-, (S)-
• Cyclopentanone,3-(hydroxymethyl)-,(S)-
• FS-10160
• A894337
• AKOS022184876
• 113681-11-1
• D97067
• 3-(Hydroxymethyl)cyclopentanone - 90%+
• (S)-3-(HydroxyMethyl)cyclopentanone
• Cyclopentanone,3-(hydroxyMethyl)-, (3S)-
• +Expand

• MDL： MFCD23160386
• InChIKey： ZUDJASYMJNCZKF-YFKPBYRVSA-N
• Inchi： InChI=1S/C6H10O2/c7-4-5-1-2-6(8)3-5/h5,7H,1-4H2/t5-/m0/s1
• SMILES： OC[C@H]1CCC(=O)C1

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 114.068079557g/mol
• Heavy Atom Count: 8
• Complexity: 98.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 0.34790
• PSA: 37.30000
• Boiling Point: 221.8±13.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 89.2±12.4 °C
• Color/Form: Oil
• Density: 1.1±0.1 g/cm3

(3S)-3-(hydroxymethyl)cyclopentan-1-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

(3S)-3-(hydroxymethyl)cyclopentan-1-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%